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Compound of Interest

Compound Name: Butyl sorbate

cat. No.: B1277391

Abstract

Butyl sorbate (CAS 7367-78-4), the butyl ester of 2,4-hexadienoic acid, is a chemical
compound with established applications as a preservative in the food, beverage, and personal
care industries.[1] Its antimicrobial properties, effective against a range of molds, yeasts, and
bacteria, are central to its utility.[1] This technical guide provides a comprehensive overview of
Butyl sorbate, consolidating available data on its chemical and physical properties, synthesis,
analytical methodologies, and mechanism of action. While detailed experimental protocols and
extensive gquantitative biological data for Butyl sorbate are not widely published, this
document presents generalized procedures based on related compounds and established
chemical principles to guide researchers. This guide is intended to serve as a foundational
resource for scientific and drug development professionals interested in Butyl sorbate.

Chemical and Physical Properties

Butyl sorbate is a colorless liquid with the molecular formula C10H1602.[2] A summary of its
key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Butyl Sorbate
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Property Value Source(s)

butyl (2E,4E)-hexa-2,4-
IUPAC Name _ [3]
dienoate

n-Butyl sorbate, Butyl 2,4-
Synonyms _ [4]
hexadienoate

CAS Number 7367-78-4 [2]
Molecular Formula C10H1602 [2]
Molecular Weight 168.23 g/mol [2]

Colorless clear liquid
Appearance , [3]
(estimated)

. ) 221.00 to 223.00 °C @ 760.00
Boiling Point [3]
mm Hg

120-140 °C (Note: This wide
range suggests it may be a
] ] decomposition or boiling range
Melting Point » N [2]
under specific conditions

rather than a true melting

point)
Flash Point 97.22 °C (207.00 °F) TCC [3]
Density 0.912 g/cm?3 [2]
Refractive Index 1.457 [2]

Soluble in alcohol; Insoluble in

Solubility water (81.27 mg/L @ 25 °C [3]
estimated)
logP (o/w) 3.435 (estimated) [3]

Spectroscopic Data: Spectroscopic data for Butyl sorbate is available, providing the basis for
its analytical characterization.
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e Mass Spectrometry (MS): Electron ionization mass spectra are available in public databases.

[2]
« Infrared (IR) Spectroscopy: IR spectra for the liquid film are available.[2][5]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR data in CDCI3 have
been reported.[2]

Synthesis of Butyl Sorbate

The primary method for synthesizing Butyl sorbate is the esterification of sorbic acid with n-
butanol.[6] Alternative methods have also been described in patent literature.

Acid-Catalyzed Esterification

A common laboratory and industrial synthesis involves the Fischer esterification of sorbic acid
and n-butanol, typically using an acid catalyst. A patented method describes the use of p-
toluenesulfonic acid as a catalyst with toluene as a water-carrying agent under negative
pressure to drive the reaction to completion by removing water as it is formed.[4]

Disclaimer: The following is a generalized protocol based on standard esterification procedures
and patent literature.[4][7] Optimization is required for specific laboratory conditions.

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark
apparatus, and a reflux condenser, add sorbic acid (1.0 eq), n-butanol (1.1-1.5 eq), and a
suitable solvent that forms an azeotrope with water (e.g., toluene, approximately 2-3 mL per
gram of sorbic acid).

o Catalyst Addition: Add a catalytic amount of a strong acid catalyst, such as p-toluenesulfonic
acid (e.g., 0.02-0.05 eq).

o Reaction: Heat the mixture to reflux. The water produced during the esterification will be
removed azeotropically and collected in the Dean-Stark trap. Monitor the reaction progress
by observing the amount of water collected or by analytical techniques such as TLC or GC.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the
organic layer sequentially with a saturated aqueous solution of sodium bicarbonate to
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neutralize the acid catalyst, followed by water, and finally with brine.

« Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or
MgSO04), filter, and concentrate the solvent under reduced pressure. The crude Butyl
sorbate can be purified by vacuum distillation.[8]

Enzymatic Synthesis

Enzymatic synthesis using lipases presents a greener alternative to acid catalysis, allowing for
milder reaction conditions.[6] Lipases, such as those from Candida antarctica (e.g., Novozym
435), can be used to catalyze the esterification in a solvent or solvent-free system.[9]

Disclaimer: This is a generalized protocol based on lipase-catalyzed esterifications of similar
compounds.[10][11][12] Specific conditions will depend on the enzyme used.

e Reaction Setup: In a suitable reaction vessel, combine sorbic acid and n-butanol. The
reaction can be run in a solvent-free system or in an appropriate organic solvent (e.g.,
hexane).

o Enzyme Addition: Add the lipase preparation (e.g., 5-10% by weight of the substrates).

e Reaction: Incubate the mixture at a suitable temperature for the enzyme (e.g., 30-60°C) with
agitation. Monitor the reaction progress by GC or HPLC.

e Enzyme Removal and Product Isolation: After the desired conversion is reached, remove the
immobilized enzyme by filtration. If a solvent was used, it can be removed under reduced
pressure. The product can be further purified if necessary, for example, by vacuum
distillation.

Caption: Synthesis of Butyl Sorbate via Esterification.

Analytical Methods

The analysis of Butyl sorbate is crucial for quality control and research purposes.
Chromatographic techniques are most commonly employed.

Gas Chromatography (GC)
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GC and GC-MS are well-suited for the analysis of the relatively volatile Butyl sorbate.[6] The
NIST Chemistry WebBook provides some parameters for GC analysis.[13]

Disclaimer: The following is a representative protocol.[14] Method development and validation
are required for specific applications.

e Column: A non-polar or semi-polar capillary column, such as one with a 5% phenyl-
methylpolysiloxane stationary phase (e.g., ZB-5MS or equivalent).

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

e Oven Temperature Program: An initial temperature of 40-50°C, held for a few minutes,
followed by a ramp of 5-10°C/min to a final temperature of 250-280°C.

« Injector: Split/splitless injector at a temperature of 250°C.

o Detector: A mass spectrometer operating in electron ionization (EI) mode, scanning a mass
range of, for example, 35-350 amu.

High-Performance Liquid Chromatography (HPLC)

While a specific, validated HPLC method for Butyl sorbate is not readily available in the
literature, methods for other sorbates and preservatives can be adapted.[15][16][17][18][19] A
reversed-phase C18 column is typically used.

e Column: Reversed-phase C18 (e.g., 150 mm x 4.6 mm, 5 pum).

* Mobile Phase: A mixture of an aqueous buffer (e.g., sodium acetate buffer at pH 4.3) and an
organic modifier (e.g., acetonitrile).[18]

» Elution: Isocratic or gradient elution can be used.
e Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at a wavelength corresponding to the absorbance maximum of the
sorbate chromophore (around 235 nm).[18]
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o Sample Preparation: Liquid samples may be diluted with the mobile phase, while solid or
semi-solid samples may require extraction followed by filtration.[16]

Caption: Generalized Analytical Workflow for Butyl Sorbate.

Antimicrobial Activity and Mechanism of Action

Sorbates, including Butyl sorbate, are known for their antimicrobial activity, primarily against
yeasts and molds, and to a lesser extent, bacteria.[20]

Mechanism of Action

The antimicrobial action of sorbates is largely attributed to the undissociated form of the acid,
which is more prevalent at lower pH values.[20] The lipophilic nature of the undissociated
molecule allows it to pass through the microbial cell membrane.[21] Once inside the cytoplasm,
where the pH is typically higher, the acid dissociates, leading to a decrease in intracellular pH
and disruption of metabolic processes.[22] Key proposed mechanisms include:

» Disruption of Cell Membranes: Interference with the structure and function of the cell
membrane.[6]

« Inhibition of Enzymes: Sorbates can inhibit various enzymes involved in cellular metabolism.

[9]

« Interference with Spore Germination: Sorbates have been shown to inhibit the germination of
bacterial spores.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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